Cas no 2098044-60-9 (6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine)

• Product Name: 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine
• CAS No: 2098044-60-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 4776132
• Update Time: 2025-05-26

6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminoethyl)-N-ethyl-N-methylpyridin-2-amine
• 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine

• Inchi： 1S/C10H17N3/c1-3-13(2)10-6-4-5-9(12-10)7-8-11/h4-6H,3,7-8,11H2,1-2H3
• InChI Key： SZHFOWXHQBTNER-UHFFFAOYSA-N
• SMILES： N(C)(CC)C1C=CC=C(CCN)N=1

Computed Properties

• Exact Mass: 179.142247555 g/mol
• Monoisotopic Mass: 179.142247555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.2
• Molecular Weight: 179.26

Additional information on 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine

Introduction to 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine (CAS No. 2098044-60-9)

6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine, identified by its CAS number 2098044-60-9, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyridine core substituted with various functional groups, including an aminoethyl side chain and N-ethyl-N-methylamino groups, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine involves a series of well-defined chemical transformations that highlight the compound's synthetic versatility. The pyridine ring serves as a foundational scaffold, allowing for modifications that can fine-tune its pharmacological properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In the realm of drug discovery, the structural features of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine make it a promising candidate for various therapeutic applications. The presence of multiple nitrogen atoms in its structure suggests potential interactions with biological targets such as enzymes and receptors. This has led to investigations into its role as a precursor or intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine is its potential in modulating biological pathways. Studies have indicated that this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The precise arrangement of functional groups on the pyridine ring allows for selective binding to specific targets, which is crucial for developing drugs with high efficacy and low toxicity.

The pharmacokinetic profile of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine is another area of interest. Research has shown that derivatives of this compound can exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for further development into a lead compound for drug candidates. Additionally, the compound's stability under various conditions enhances its suitability for industrial-scale production and formulation.

Recent studies have also explored the role of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine in combination therapies. The ability to synergize with other compounds can lead to more effective treatments with reduced side effects. This approach aligns with current trends in pharmaceutical development, where multifunctional agents are being sought to address complex diseases.

The chemical diversity of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine allows for extensive structural modifications, enabling researchers to tailor its properties for specific applications. Functional group interconversions, such as halogenations and alkylations, can be performed to create libraries of derivatives with varying biological activities. This flexibility makes it a valuable tool in medicinal chemistry and drug discovery programs.

The safety profile of 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine is another critical consideration. Preclinical studies have been conducted to evaluate its toxicity and potential side effects. These studies have provided valuable insights into its safety margins and have helped in identifying necessary precautions for its handling and use in research settings.

In conclusion, 6-(2-Aminoethyl)-N-ethyl-N-methylpyridin-2-amine (CAS No. 2098044-60-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic versatility, and potential therapeutic applications make it a compound of great interest. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in the development of novel drugs and treatments.